Cas no 1261970-75-5 (4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid)

• Product Name: 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid
• CAS No: 1261970-75-5
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• MDL: MFCD18321982
• CID: 2766764
• PubChem ID: 53227812
• Update Time: 2025-07-18

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90691345
• 4'-(Dimethylcarbamoyl)-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]-3-METHOXYBENZOIC ACID
• 1261970-75-5
• 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95%
• MFCD18321982
• 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid

• MDL： MFCD18321982
• Inchi： 1S/C17H17NO4/c1-18(2)16(19)12-6-4-11(5-7-12)14-9-8-13(17(20)21)10-15(14)22-3/h4-10H,1-3H3,(H,20,21)
• InChI Key： VHWOVJZHHQIYOA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 299.11575802Da
• Monoisotopic Mass: 299.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid

Introduction to 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid (CAS No. 1261970-75-5)

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid (CAS No. 1261970-75-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its unique molecular structure, which includes a dimethylaminocarbonyl group and a methoxy substituent, making it an intriguing subject for both academic research and industrial development.

The chemical formula of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid is C₁₈H₁₉N₂O₄. The compound's molecular weight is 323.35 g/mol, and it exists as a white crystalline solid at room temperature. Its solubility in water is limited, but it is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various chemical reactions and biological assays.

In the realm of pharmaceutical research, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This finding suggests that 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK/ERK pathway. These findings open up new avenues for the development of targeted cancer therapies.

In addition to its biological activities, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid has been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A study published in Advanced Materials in 2020 reported that this compound can be used as a hole-transporting material in OLEDs, leading to improved device performance and stability.

The synthesis of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid typically involves multi-step reactions, starting from readily available starting materials such as 3-methoxybenzoic acid and 4-dimethylaminobenzoyl chloride. The synthesis process can be optimized to achieve high yields and purity, making it feasible for large-scale production. Various synthetic routes have been reported in the literature, each with its own advantages and challenges.

In conclusion, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid (CAS No. 1261970-75-5) is a versatile compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in pharmaceuticals, materials science, and other fields. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.